Cas no 2228372-58-3 (2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2228372-58-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6389949
• PubChem ID: 165867739
• Update Time: 2025-05-24

2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine
• 2228372-58-3
• EN300-1795771
• 2,4-dimethoxy-3-[(3-methylazetidin-3-yl)oxy]pyridine

• Inchi： 1S/C11H16N2O3/c1-11(6-12-7-11)16-9-8(14-2)4-5-13-10(9)15-3/h4-5,12H,6-7H2,1-3H3
• InChI Key： CXSYUAVBORBLGY-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CC=1OC)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine

Comprehensive Overview of 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2228372-58-3)

2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2228372-58-3) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with two methoxy groups at the 2- and 4-positions, along with a 3-methylazetidin-3-yloxy moiety at the 3-position. Its molecular architecture makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine has surged due to their potential applications in treating resistant infections and chronic diseases. Researchers are particularly interested in its azetidine ring, which is known to enhance metabolic stability and bioavailability in drug molecules. The compound's CAS No. 2228372-58-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine involves multi-step organic reactions, including nucleophilic substitution and etherification. Its dimethoxypyridine scaffold is a key intermediate in the production of bioactive molecules, aligning with current trends in fragment-based drug design. The compound's methylazetidine group also contributes to its lipophilicity, a critical factor in CNS-targeted therapeutics.

From an industrial perspective, CAS No. 2228372-58-3 is often discussed in the context of green chemistry innovations. With increasing focus on sustainable synthesis methods, this compound's derivatives are being explored using catalytic processes to minimize waste. Environmental concerns and regulatory pressures have made such approaches a hot topic in patent filings and research publications.

Analytical characterization of 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine typically employs HPLC, NMR, and mass spectrometry. Its stability under various pH conditions is a subject of ongoing studies, particularly for formulation development. The pyridine-azetidine hybrid structure shows remarkable resistance to hydrolytic degradation, a property highly valued in prodrug design.

In drug discovery pipelines, derivatives of CAS No. 2228372-58-3 are being investigated for their binding affinity to protein targets involved in inflammation and oncology. Computational modeling studies suggest that the 3-methylazetidin-3-yl group creates optimal steric interactions with allosteric binding sites, offering selectivity advantages over conventional scaffolds.

The agrochemical sector has also shown interest in 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine as a potential lead for next-generation plant growth regulators. Its structural features mimic certain natural alkaloids that modulate plant hormone pathways. Field trials are underway to evaluate its efficacy in stress tolerance enhancement, a pressing need in climate-smart agriculture.

Safety profiling of CAS No. 2228372-58-3 indicates favorable toxicological parameters in preclinical models, though comprehensive studies are still needed. Its metabolic pathways involve primarily hepatic oxidation of the methylazetidine moiety, with no concerning reactive metabolites detected to date. These findings position it as a viable candidate for further development.

Market analysts project growing demand for 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine in coming years, driven by pharmaceutical outsourcing trends. Custom synthesis providers are scaling up production capabilities to meet the needs of drug developers seeking innovative building blocks. The compound's dimethoxy-pyridine core continues to inspire new intellectual property in combinatorial chemistry.

Recent patent literature reveals novel applications of CAS No. 2228372-58-3 in materials science, particularly as a ligand for transition metal catalysts. Its electron-donating methoxy groups and nitrogen-rich structure make it effective in asymmetric synthesis protocols. This cross-disciplinary utility underscores the compound's versatility beyond traditional medicinal applications.

Quality control protocols for 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine emphasize rigorous impurity profiling, given its pharmaceutical potential. Regulatory guidelines require thorough characterization of isomeric byproducts that may form during synthesis. Advanced chromatographic methods have been developed specifically for this azetidine-pyridine hybrid system.

In conclusion, CAS No. 2228372-58-3 represents a compelling case study in modern heterocyclic chemistry. Its balanced physicochemical properties and multifunctional architecture position 2,4-dimethoxy-3-(3-methylazetidin-3-yl)oxypyridine as a valuable scaffold for addressing current challenges in drug discovery and beyond. Continued research will likely uncover additional applications for this structurally innovative compound.